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For Researchers, Scientists, and Drug Development Professionals

Introduction

Peritoxin B, a host-selective toxin produced by the fungal pathogen Periconia circinata, serves
as a critical tool in plant pathology research, particularly in studying host-pathogen interactions
and the genetic basis of susceptibility. This document provides detailed application notes and
protocols for the utilization of Peritoxin B in laboratory settings. Peritoxin B is a low-
molecular-weight hybrid molecule, comprising a peptide and a chlorinated polyketide, that
specifically affects sorghum (Sorghum bicolor) genotypes carrying the semi-dominant
susceptibility gene, Pc.[1] Its mode of action involves the induction of a signaling cascade that
leads to programmed cell death, offering a unique model to investigate the molecular
mechanisms of disease susceptibility.

Mechanism of Action

Peritoxin B's toxicity is contingent on the presence of the Pc gene in sorghum.[1] Research
suggests that the Pc locus encodes a nucleotide-binding site leucine-rich repeat (NBS-LRR)
protein. In a susceptible host, it is hypothesized that Peritoxin B interacts, either directly or
indirectly, with the Pc gene product. This interaction does not trigger a typical resistance
response but rather initiates a signaling pathway that results in effector-triggered susceptibility.
A key downstream effect of this pathway is the altered expression of specific genes, notably the
enhanced synthesis of a group of four 16-kDa proteins, which is correlated with the
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manifestation of toxic effects.[2] The requirement of de novo protein synthesis for toxicity
underscores the involvement of a regulated signaling cascade.

Proposed Signaling Pathway

Based on current research, a proposed signaling pathway for Peritoxin B action in susceptible
sorghum is as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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